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Compound of Interest

Compound Name: Cyclohexylammonium fluoride

Cat. No.: B13757443

An In-depth Technical Guide to the Safe Handling of Cyclohexylammonium Fluoride

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. A comprehensive, official Safety Data Sheet (SDS) for
Cyclohexylammonium fluoride was not available at the time of writing. The following
information is synthesized from data on related compounds, including Ammonium Fluoride and
Cyclohexylamine, and should be supplemented by professional judgment and a thorough risk
assessment before any handling or use.

Introduction

Cyclohexylammonium fluoride is a chemical compound that combines the structural features
of cyclohexylamine and the reactivity of the fluoride ion. While specific toxicological and
reactivity data for this compound are limited, its constituent parts suggest that it should be
handled with extreme caution. The cyclohexylamine component is a corrosive and flammable
organic amine, while the fluoride ion is acutely toxic and can cause severe, penetrating burns
and systemic toxicity upon exposure. This guide provides a detailed overview of the presumed
hazards and recommended safety precautions for Cyclohexylammonium fluoride.

Hazard Identification and Classification

Based on the known hazards of its components, Cyclohexylammonium fluoride is
anticipated to be classified as a hazardous substance. The primary hazards are expected to
be:
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e Acute Toxicity (Oral, Dermal, Inhalation): The fluoride ion is highly toxic if swallowed, inhaled,

or absorbed through the skin.[1][2][3] Systemic fluoride poisoning can lead to hypocalcemia,

cardiac arrhythmias, and can be fatal.[4][5]

o Skin Corrosion/Irritation: Both amines and hydrofluoric acid (formed from the fluoride ion in

the presence of moisture) are corrosive and can cause severe skin burns.[6][7][8] Burns from

fluoride ions may be delayed in onset but can be deep and intensely painful.[4][9]

o Serious Eye Damage/Irritation: Contact with the eyes is likely to cause severe irritation and

potentially irreversible damage.[1][3]

o Flammability: Cyclohexylamine is a flammable liquid.[7][10] While the salt form may have a

higher flash point, it should be treated as a potential fire hazard.

Physical and Chemical Properties

A summary of the available physical and chemical data for Cyclohexylammonium fluoride is

presented below.

Property Value Source
Molecular Formula CeH14FN [11][12][13]
Molecular Weight 119.18 g/mol [11][12][13]
CAS Number 26593-77-1 [11][12]
Appearance No.t explicitly stated; likely a

solid.
Boiling Point 134.5°C at 760 mmHg [12]
Flash Point 32.2°C [12]
Vapor Pressure 8.07 mmHg at 25°C [12]
Solubility in Water Expected to be soluble. [8]

Exposure Controls and Personal Protection
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Due to the high potential for severe health effects, stringent exposure controls and the use of

appropriate Personal Protective Equipment (PPE) are mandatory when handling

Cyclohexylammonium fluoride.

Engineering Controls

o Ventilation: All work with Cyclohexylammonium fluoride must be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.

o Safety Showers and Eyewash Stations: A safety shower and eyewash station must be

readily accessible in the immediate work area.[3]

| : . PPE)

PPE Type

Specifications

Rationale

Hand Protection

Double gloving is
recommended. An inner nitrile
glove and an outer, thicker,
chemical-resistant glove (e.g.,
neoprene or butyl rubber)
should be worn.[14]

To protect against skin contact
and absorption. Thicker gloves
provide better resistance to

corrosive materials.

Eye and Face Protection

Chemical splash goggles and
a full-face shield are required.
[71[14]

To protect the eyes and face

from splashes of the chemical.

Skin and Body Protection

A chemical-resistant apron
over a lab coat, long pants,
and closed-toe shoes are

mandatory.[15]

To prevent skin contact with

any spills.

Respiratory Protection

A NIOSH-approved respirator
with cartridges appropriate for
organic vapors and acid gases
may be necessary for certain
operations or in case of

ventilation failure.

To prevent inhalation of dust or

vapors.
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Handling and Storage
Safe Handling Procedures

e Avoid Contact: Avoid all direct contact with the substance. Do not breathe dust or vapors.[2]

[3]

e Hygienic Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.[3][6]

e Grounding: If the material is a powder and can generate static electricity, ensure equipment
is properly grounded to prevent ignition.

» Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure.

Storage Conditions

o Container: Store in a tightly closed, properly labeled container.[3]
e Location: Store in a cool, dry, well-ventilated area away from incompatible materials.[3]

e Incompatible Materials: Keep away from strong acids, strong bases, and oxidizing agents.
Contact with acids may liberate highly toxic hydrogen fluoride gas.[3]

First-Aid Measures

Immediate and specialized first aid is critical in the event of exposure to
Cyclohexylammonium fluoride.
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Exposure Route

First-Aid Protocol

Inhalation

1. Remove the victim to fresh air immediately.
[16] 2. If breathing is difficult, administer oxygen.
If breathing has stopped, begin artificial
respiration. 3. Seek immediate medical
attention.[16]

Skin Contact

1. Immediately flush the affected area with
copious amounts of water for at least 15
minutes while removing contaminated clothing
and shoes.[15] 2. After flushing, apply a 2.5%
calcium gluconate gel to the affected area and
massage it in.[4][17] 3. Seek immediate medical
attention.[17]

Eye Contact

1. Immediately flush the eyes with large
amounts of water for at least 15 minutes, lifting
the upper and lower eyelids occasionally.[9][16]
2. Remove contact lenses if present and easy to

do so. 3. Seek immediate medical attention.[16]

Ingestion

1. Do NOT induce vomiting.[16] 2. If the person
is conscious, have them rinse their mouth with
water and drink one or two glasses of milk or

water. 3. Seek immediate medical attention.[16]

Accidental Release Measures

4.2.

Containment and Cleanup:

Evacuate: Immediately evacuate the area of the spill.
Ventilate: Ensure the area is well-ventilated, if safe to do so.

Personal Protection: Responders must wear the appropriate PPE as described in Section
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o For small spills of solid material, carefully sweep up the material to avoid creating dust and
place it in a suitable, labeled container for disposal.

o For liquid spills, absorb the material with an inert absorbent material (e.g., sand,
vermiculite) and place it in a sealed container for disposal.[16]

o Do not use combustible materials, such as sawdust, to absorb the spill.

o Wash the spill area thoroughly with soap and water.

» Disposal: Dispose of all contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.

Experimental Protocols

Due to the lack of specific experimental protocols for Cyclohexylammonium fluoride, the
following is a generalized workflow for handling a hazardous solid chemical of this nature in a
research setting.

General Workflow for Handling Cyclohexylammonium
Fluoride
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Preparation and Risk Assessment

l

Don Appropriate PPE
(Double gloves, goggles, face shield, lab coat, apron)

Work in a Chemical Fume Hood

Carefully Weigh and Dispense
(Use ventilated balance enclosure)

Perform Reaction/Procedure

Decontaminate Glassware and Surfaces Properly Dispose of Waste

Doff PPE and Wash Hands

l

Document Experiment

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of Cyclohexylammonium fluoride in a
laboratory setting.
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Signaling Pathways of Fluoride Toxicity

Excess fluoride exposure can disrupt several cellular signaling pathways, leading to toxicity.
The following diagram illustrates a simplified overview of some of these mechanisms.

Excess Fluoride Exposure

Disruption of Ca2+ Homeostasis Increased Oxidative Stress
Mitochondrial Dysfunction ER Stress

Apoptosis (Cell Death) Autophagy Cell Cycle Arrest

Organ Damage
(Liver, Kidney, etc.)

Click to download full resolution via product page

Caption: Simplified signaling pathways involved in fluoride-induced cellular toxicity.

Conclusion

While specific data for Cyclohexylammonium fluoride is scarce, the known hazards of its
constituent components, cyclohexylamine and the fluoride ion, demand that it be treated as a
highly hazardous substance. Strict adherence to the safety precautions outlined in this guide,
including the use of appropriate engineering controls and personal protective equipment, is
essential to minimize the risk of exposure and ensure the safety of laboratory personnel. A
thorough, substance-specific risk assessment should always be conducted before commencing
any work with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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